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Compound of Interest

Compound Name: 2-Tetradecyne

Cat. No.: B15492276 Get Quote

2-Tetradecyne: A Technical Guide for
Researchers
For researchers, scientists, and drug development professionals, this guide provides a

comprehensive overview of 2-Tetradecyne, including its chemical properties, potential

synthesis routes, and analytical data. Notably, direct commercial availability of 2-Tetradecyne
is limited, suggesting a need for custom synthesis for research and development purposes.

Commercial Availability and Suppliers
As of late 2025, 2-Tetradecyne (CAS No. 638-57-3) does not appear to be readily available

from major commercial chemical suppliers. Extensive searches of chemical supplier databases

and online marketplaces have primarily yielded results for the structurally related but chemically

distinct compound, 2-Tetradecene. While some platforms list "tetradec-2-yne," specific

commercial sources for this isomer remain unconfirmed.

This lack of off-the-shelf availability indicates that researchers requiring 2-Tetradecyne will

likely need to pursue custom synthesis. Several chemical manufacturing organizations

specialize in the custom synthesis of non-standard laboratory chemicals.

Potential Custom Synthesis Suppliers
Researchers seeking to obtain 2-Tetradecyne can contact companies that offer custom

chemical synthesis services. When inquiring, it is crucial to provide the CAS number (638-57-3)
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and desired quantity and purity.

Table 1: Potential Custom Synthesis Service Providers

Company Type Service Notes

Custom Synthesis Specialists
Organic synthesis of non-

catalog compounds

Provide detailed specifications

for quotation.

Contract Research

Organizations (CROs)

Chemical synthesis and

process development

Often equipped for multi-step

syntheses and scale-up.

Synthesis of 2-Tetradecyne: A Plausible
Experimental Protocol
Given the absence of commercially available 2-Tetradecyne, a viable synthetic approach is the

double dehydrohalogenation of a suitable dihaloalkane precursor.[1][2][3][4] This common

method for alkyne synthesis can be adapted for the preparation of 2-Tetradecyne. A potential

starting material would be 2,2-dibromotetradecane or 2,3-dibromotetradecane.

Proposed Synthesis Workflow
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Caption: Proposed two-step synthesis of 2-Tetradecyne from 1-Tetradecene.
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Step-by-Step Methodology
Bromination of 1-Tetradecene: 1-Tetradecene is reacted with bromine (Br₂) in an inert

solvent, such as dichloromethane, to yield 2,3-dibromotetradecane. This reaction is a

standard electrophilic addition of a halogen to an alkene.

Double Dehydrohalogenation: The resulting 2,3-dibromotetradecane is then subjected to a

double elimination reaction using a strong base.[1][2][3] Sodium amide (NaNH₂) in liquid

ammonia is a common and effective reagent for this transformation.[3] The strong base

abstracts two protons and eliminates two bromide ions, forming the triple bond of 2-
Tetradecyne.

Work-up and Purification: Following the reaction, an aqueous work-up is necessary to

neutralize the reaction mixture and remove inorganic byproducts. The crude 2-Tetradecyne
can then be purified using standard laboratory techniques such as distillation or column

chromatography.

Physicochemical and Spectroscopic Data
While experimental data for 2-Tetradecyne is not widely published, the NIST Chemistry

WebBook provides some key information.[5]

Table 2: Physicochemical Properties of 2-Tetradecyne

Property Value Source

CAS Number 638-60-8 NIST[5]

Molecular Formula C₁₄H₂₆ NIST[5]

Molecular Weight 194.36 g/mol NIST[5]

IUPAC Name Tetradec-2-yne NIST[5]

Spectroscopic Data
The NIST WebBook provides mass spectrometry and gas chromatography data for a

compound identified as 2-C14H26 with the CAS number 638-60-8, which corresponds to 2-
Tetradecyne.[5]
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Mass Spectrum (Electron Ionization): The mass spectrum would be a key analytical tool for

confirming the identity of synthesized 2-Tetradecyne.

Gas Chromatography: Retention indices for gas chromatography are also available, which

can be used for the identification and purity assessment of the compound.[5]

Potential Applications in Research and Drug
Development
Alkynes are versatile functional groups in organic chemistry and have been utilized in various

research areas, including drug development. The presence of the alkyne moiety in 2-
Tetradecyne allows for a range of chemical transformations.

Potential Signaling Pathway Involvement (Hypothetical)
While no specific signaling pathways involving 2-Tetradecyne have been documented, long-

chain hydrocarbons and their derivatives can interact with cellular membranes and various

receptor systems. A hypothetical workflow for investigating the biological activity of 2-
Tetradecyne is presented below.
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Caption: A logical workflow for the biological evaluation of 2-Tetradecyne.

In conclusion, while 2-Tetradecyne is not a readily available commercial product, its synthesis

is achievable through established chemical methods. For researchers in need of this

compound, partnering with a custom synthesis provider is the most practical approach. The

information provided in this guide serves as a foundational resource for the procurement and

potential application of 2-Tetradecyne in scientific research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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